1-Methyl-4-[3-(1-piperidinylsulfonyl)-2-pyridinyl]piperazine

• Molecular Formula: C15H24N4O2S
• Molecular Weight: 324.4 g/mol
• IUPAC Name: 1-methyl-4-(3-piperidin-1-ylsulfonylpyridin-2-yl)piperazine
• InChI: InChI=1S/C15H24N4O2S/c1-17-10-12-18(13-11-17)15-14(6-5-7-16-15)22(20,21)19-8-3-2-4-9-19/h5-7H,2-4,8-13H2,1H3
• InChI Key: RZSQISUDYXMHFU-UHFFFAOYSA-N
• SMILES: CN1CCN(CC1)C2=C(C=CC=N2)S(=O)(=O)N3CCCCC3

Description

1-Methyl-4-[3-(1-piperidinylsulfonyl)-2-pyridinyl]piperazine, commonly known as PIPES, is a chemical compound that is widely used in scientific research. PIPES is a buffer solution that is used to maintain the pH of a solution, especially in biological experiments.

Mechanism of Action

PIPES acts as a buffer solution by maintaining the pH of a solution. It does this by accepting or donating protons depending on the pH of the solution. PIPES has a pKa of 7.5, which makes it an effective buffer solution at a pH range of 6.1 to 7.5.
Biochemical and Physiological Effects:
PIPES has no known biochemical or physiological effects on living organisms. It is considered to be non-toxic and non-irritating to the skin and eyes.

Advantages and Limitations for Lab Experiments

The advantages of using PIPES as a buffer solution include its ability to maintain the pH of a solution within a narrow range, its compatibility with biological systems, and its low toxicity. However, PIPES has some limitations for lab experiments. It is not suitable for experiments that require a pH range outside of 6.1 to 7.5, and it is not stable at high temperatures.

Future Directions

There are several future directions for PIPES research. One area of research could focus on the development of new buffer solutions with improved properties, such as a wider pH range or increased stability at high temperatures. Another area of research could focus on the use of PIPES in the development of new drugs or therapies for various diseases. Finally, research could focus on the environmental impact of PIPES and the development of more environmentally friendly buffer solutions.
Conclusion:
In conclusion, PIPES is a widely used buffer solution in scientific research. It is used to maintain the pH of a solution in biological experiments and has no known biochemical or physiological effects on living organisms. PIPES has several advantages for lab experiments, but also has some limitations. There are several future directions for PIPES research, including the development of new buffer solutions and the use of PIPES in drug development and environmental research.

Synthesis Methods

The synthesis of PIPES involves the reaction of 2-chloropyridine with piperazine in the presence of sodium hydroxide. The resulting product is then treated with piperidine-1-sulfonyl chloride to obtain PIPES. The chemical structure of PIPES is shown below:

Scientific Research Applications

PIPES is widely used in scientific research as a buffer solution. It is commonly used in biological experiments to maintain the pH of a solution. PIPES is also used in the preparation of electrophoresis gels, protein crystallization, and in the isolation of mitochondria.